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Compound of Interest

Compound Name: MK2-IN-3

Cat. No.: B148613

Essential Safety and Handling Guide for MK2-IN-3

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling MK2-IN-3. Adherence to these procedures is essential for
ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

MK2-IN-3 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, stringent safety measures must be followed.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

) Must be equipped with side-
Eye Protection Safety Goggles ]
shields.

. ) Chemically resistant,
Hand Protection Protective Gloves ) )
impervious gloves.

A lab coat or other protective
Body Protection Impervious Clothing clothing that prevents skin

contact.

To be used in the absence of
) ) ] ) adequate ventilation or when
Respiratory Protection Suitable Respirator
dust/aerosols may be

generated.

This data is synthesized from the Safety Data Sheet for MK2 inhibitor II1.[1]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to maintain the integrity of MK2-IN-3 and ensure the
safety of laboratory personnel.

Handling Procedures:

Avoid all direct contact with the substance. Do not inhale dust or aerosols.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Thoroughly wash hands and any exposed skin after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]
Storage Conditions:
» Store in a tightly sealed container in a cool, dry, and well-ventilated location.[1]

o Keep away from direct sunlight and sources of ignition.[1]
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 Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1][2]

Emergency Procedures

In the event of accidental exposure or spillage, immediate and appropriate action must be

taken.

Emergency Situation

First Aid / Spill Response

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, removing contact
lenses if present. Seek prompt medical

attention.[1]

Skin Contact

Remove all contaminated clothing. Rinse the
affected skin area thoroughly with large

amounts of water. Seek medical advice.[1]

Inhalation

Move the individual to an area with fresh air. If
breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion

If swallowed, rinse mouth with water. Do NOT
induce vomiting. Call a poison control center or

physician for guidance.[1]

Spillage

Collect any spilled material promptly.[1] Clean
the spill area thoroughly, ensuring all residue is
removed. Dispose of cleaning materials as
hazardous waste.

Disposal Plan

Proper disposal of MK2-IN-3 and its containers is vital to prevent environmental contamination.

o Dispose of all waste materials, including empty containers, at an approved waste disposal

facility.[1]
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» Under no circumstances should this chemical be released into the environment or disposed

of in standard laboratory trash or drains.[1]

Experimental Data and Visualizations
Inhibitory Concentration (IC50) Data

The following table summarizes the inhibitory concentrations of MK2-IN-3 against various

kinases.
Kinase IC50 (nM)
MK2 0.85[3]
MK3 210[4]
MK5 81[4]
ERK2 3440[3]
MNK1 5700[3]
p38a >100000
MSK1 >200000
MSK2 >200000
CDK2 >200000
INK2 >200000
IKK2 >200000

Data compiled from various suppliers and publications.[2][3][4]

Workflow for Handling and Disposal of MK2-IN-3

The following diagram outlines the standard operating procedure for the safe handling and

disposal of MK2-IN-3.
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Caption: Workflow for the safe handling and disposal of MK2-IN-3.
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MK2 Signaling Pathway Inhibition

The diagram below illustrates the inhibition of the MK2 signaling pathway by MK2-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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